Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate

• IUPAC Name: methyl 4-methoxy-3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)benzoate
• InChI: InChI=1S/C14H17NO6S/c1-19-12-4-3-9(14(16)20-2)5-13(12)22(17,18)15-7-11-6-10(15)8-21-11/h3-5,10-11H,6-8H2,1-2H3
• InChI Key: DCDNWWYTMOWDTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)N2CC3CC2CO3
• Molecular Formula: C14H17NO6S
• Molecular Weight: 327.35 g/mol

Description

Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate, also known as MAO-B inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Parkinson's disease. Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor has been shown to improve motor symptoms, reduce the progression of the disease, and enhance the quality of life of patients.

Mechanism of Action

Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor works by inhibiting the activity of the enzyme monoamine oxidase B, which is responsible for the breakdown of dopamine in the brain. By inhibiting this enzyme, Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor increases the availability of dopamine in the brain, which helps to improve motor function and reduce the progression of Parkinson's disease.
Biochemical and Physiological Effects:
Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor has been shown to have several biochemical and physiological effects, including increased dopamine levels in the brain, improved motor function, and reduced oxidative stress. Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor has also been shown to have neuroprotective effects, which may help to slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor has several advantages for lab experiments, including its high potency and specificity for the Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate enzyme. However, Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor also has some limitations, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor, including the development of new and more potent inhibitors, the investigation of its potential therapeutic applications in other neurodegenerative diseases, and the exploration of its mechanisms of action and biochemical effects. Additionally, further research is needed to better understand the potential limitations and risks associated with the use of Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor in clinical settings.
Conclusion:
In conclusion, Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor is a promising compound with potential therapeutic applications in the treatment of neurodegenerative diseases such as Parkinson's disease. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several future directions for research in this area. Overall, Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor represents an important area of research in the field of neuroscience and has the potential to improve the lives of millions of people worldwide.

Synthesis Methods

The synthesis of Methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate inhibitor involves several steps, including the reaction of 4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, followed by the reaction with 2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl chloride. The resulting product is then treated with sodium methoxide to obtain the final product, methyl 3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-4-methoxybenzoate.